N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide

• IUPAC Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide
• InChI: InChI=1S/C23H25NO4S/c1-22(2)12-16-8-6-9-17(21(16)28-22)27-13-20(25)24-14-23(3,26)19-11-15-7-4-5-10-18(15)29-19/h4-11,26H,12-14H2,1-3H3,(H,24,25)
• InChI Key: LKGHPLLQAUMSKP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC(C)(C3=CC4=CC=CC=C4S3)O)C
• Molecular Formula: C23H25NO4S
• Molecular Weight: 411.5 g/mol

Description

N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide is a useful research compound. Its molecular formula is C23H25NO4S and its molecular weight is 411.52. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory Applications

• Derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have been synthesized and demonstrated significant anti-inflammatory activity. Among these compounds, specific derivatives showed notable efficacy in anti-inflammatory assays, highlighting their potential for treating inflammatory conditions (Sunder & Maleraju, 2013).

Anticancer Applications

• A study synthesizing new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings has been conducted. These compounds were screened for antitumor activity against various human tumor cell lines, with some derivatives exhibiting considerable anticancer activity. This suggests potential utility in developing anticancer therapies (Yurttaş, Tay, & Demirayak, 2015).

Antioxidant and Antiproliferative Effects

• Hydroxyl-containing benzo[b]thiophene analogs have been studied for their antiproliferative activity against cancer cells, particularly laryngeal cancer cells. These compounds were found to enhance antioxidant enzyme activity, reduce ROS production, and induce apoptosis, providing a basis for their potential use in cancer therapy (Haridevamuthu et al., 2023).

Antimicrobial Applications

• Synthesis and characterization of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides have been reported, with these molecules subjected to biological evaluation for antimicrobial activity. The incorporation of thiophene and benzodioxaphosphole structures suggests innovative approaches to developing new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).